4-(4-Methoxybenzyl)piperidine hydrochloride
Overview
Description
4-(4-Methoxybenzyl)piperidine hydrochloride is a chemical compound with the molecular formula C13H20ClNO . It has a molecular weight of 241.76 g/mol .
Molecular Structure Analysis
The InChI code for 4-(4-Methoxybenzyl)piperidine hydrochloride is1S/C13H19NO.ClH/c1-15-13-4-2-11(3-5-13)10-12-6-8-14-9-7-12;/h2-5,12,14H,6-10H2,1H3;1H
. The compound has a rotatable bond count of 3 . Physical And Chemical Properties Analysis
4-(4-Methoxybenzyl)piperidine hydrochloride has a molecular weight of 241.76 g/mol . It has 2 hydrogen bond donors and 2 hydrogen bond acceptors . The compound’s topological polar surface area is 21.3 Ų .Scientific Research Applications
1. Pharmacological Properties
4-(4-Methoxybenzyl)piperidine hydrochloride and its derivatives have been extensively studied for their pharmacological properties. For instance, compounds similar to 4-(4-Methoxybenzyl)piperidine hydrochloride, like 1‘-organylspiro[indane-1,4‘-piperidine] derivatives, are recognized as high-affinity, selective σ ligands. These compounds have been synthesized and studied for their affinity towards various central nervous system receptors (Tacke et al., 2003).
2. Chemical Synthesis and Structure-Activity Relationships
Chemical synthesis and structure-activity relationships (SAR) of compounds related to 4-(4-Methoxybenzyl)piperidine hydrochloride have been a focus of research. Studies have synthesized various derivatives and evaluated their activities. For example, research on 4-(3-chloro-4-methoxybenzyl)aminophthalazines revealed their inhibitory activity towards phosphodiesterase 5 (PDE5) and vasorelaxant activity, indicating potential therapeutic applications (Watanabe et al., 2000).
3. Antitubercular Activity
Specific derivatives of 4-(4-Methoxybenzyl)piperidine hydrochloride, such as Mannich bases of imidazo[2,1-b][1,3,4]thiadiazoles, have been synthesized and screened for their antitubercular activity. These studies provide valuable insights into the potential use of these compounds in treating tuberculosis (Badiger & Khazi, 2013).
4. Potential in Alzheimer's Disease Treatment
Research on N-benzylated derivatives of 4-(4-Methoxybenzyl)piperidine hydrochloride, designed based on the lead compound donepezil, has shown promising results in anti-Alzheimer's activity. These studies highlight the potential role of these compounds in the management of Alzheimer's disease (Gupta et al., 2020).
5. Applications in Serotonin Receptor Modulation
Compounds structurally related to 4-(4-Methoxybenzyl)piperidine hydrochloride have been synthesized and evaluated for their serotonin receptor-modulating properties. These studies contribute to our understanding of how modifications to the chemical structure can influence the interaction with serotonin receptors, which is critical for developing new therapeutic agents (Sonda et al., 2004).
Safety and Hazards
properties
IUPAC Name |
4-[(4-methoxyphenyl)methyl]piperidine;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO.ClH/c1-15-13-4-2-11(3-5-13)10-12-6-8-14-9-7-12;/h2-5,12,14H,6-10H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYMIUGACXVWBTE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CC2CCNCC2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40588776 | |
Record name | 4-[(4-Methoxyphenyl)methyl]piperidine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40588776 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.76 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-Methoxybenzyl)piperidine hydrochloride | |
CAS RN |
37581-27-4 | |
Record name | 4-[(4-Methoxyphenyl)methyl]piperidine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40588776 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.